Cas no 1985968-73-7 (2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1985968-73-7
• MF: C₁₁H₁₄ClNO₄S
• MW: 291.75116109848
• CID: 5824957
• PubChem ID: 113337780
• Update Time: 2025-08-05

2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide
• 1985968-73-7
• AKOS026696987
• 2-chloro-N-((3-hydroxytetrahydrofuran-3-yl)methyl)benzenesulfonamide
• 2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]benzene-1-sulfonamide
• F6556-2795
• 2-chloro-N-[(3-hydroxyoxolan-3-yl)methyl]benzenesulfonamide

• Inchi： 1S/C11H14ClNO4S/c12-9-3-1-2-4-10(9)18(15,16)13-7-11(14)5-6-17-8-11/h1-4,13-14H,5-8H2
• InChI Key： IZZXMQPQLJVNHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC1(COCC1)O)(=O)=O

Computed Properties

• Exact Mass: 291.0332068g/mol
• Monoisotopic Mass: 291.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84Ų

Additional information on 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide

2-Chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide (CAS No. 1985968-73-7): An Overview

2-Chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide (CAS No. 1985968-73-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique chemical structure, exhibits promising properties that make it a valuable candidate for further research and development in various pharmaceutical areas.

The chemical structure of 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide is composed of a benzene ring substituted with a chloro group and a sulfonamide moiety, which is further functionalized with a 3-hydroxyoxolan-3-ylmethyl group. This intricate arrangement of functional groups imparts the compound with specific pharmacological properties, making it an interesting target for drug discovery and development.

Recent studies have highlighted the potential of 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory and analgesic activities. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide has also shown promise in the field of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that the compound can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it was found to reduce oxidative stress and inhibit apoptosis in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide has been extensively studied to understand its behavior in biological systems. Research indicates that the compound has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In terms of synthetic methods, several approaches have been developed to produce 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide. One common method involves the reaction of 2-chlorobenzenesulfonyl chloride with 3-hydroxyoxolane in the presence of a base such as triethylamine. This reaction yields high purity product with good yields, making it suitable for large-scale production.

The potential applications of 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide extend beyond its direct therapeutic uses. For example, it can serve as a lead compound for the development of novel drug candidates with improved efficacy and safety profiles. Additionally, its unique chemical structure makes it an excellent starting point for structure-activity relationship (SAR) studies, which can provide valuable insights into the molecular mechanisms underlying its biological activities.

In conclusion, 2-chloro-N-(3-hydroxyoxolan-3-yl)methylbenzene-1-sulfonamide (CAS No. 1985968-73-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new and exciting opportunities will emerge for the use of this compound in improving human health.